Cas no 169477-80-9 (methyl 4alpha-methylergosta-8,24(28)-diene-3,11-dion-26-oate)

• Product Name: methyl 4alpha-methylergosta-8,24(28)-diene-3,11-dion-26-oate
• CAS No: 169477-80-9
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 2006348
• PubChem ID: 52947057
• Update Time: 2025-04-21

methyl 4alpha-methylergosta-8,24(28)-diene-3,11-dion-26-oate Chemical and Physical Properties

Names and Identifiers

• methyl 4alpha-methylergosta-8,24(28)-diene-3,11-dion-26-oate
• methyl-4alpha-methylergost-8,24(28)-dien-3,11-dion-26-oate
• 169477-80-9
• methyl antcinate A
• Q27138659
• CHEMBL1258116
• BDBM50334075
• DTXSID001315886
• methyl 4alpha-methylergost-8,24(28)-dien-3,11-dion-26-oate
• SCHEMBL17371676
• METHYLANTCINATE A
• methyl 4alpha-methylergost-8,24(28)-diene-3,11-dion-26-oate
• CHEBI:70317

• Inchi： 1S/C30H44O4/c1-17(19(3)28(33)34-7)8-9-18(2)22-12-13-24-21-10-11-23-20(4)25(31)14-15-29(23,5)27(21)26(32)16-30(22,24)6/h18-20,22-24H,1,8-16H2,2-7H3/t18-,19?,20+,22-,23+,24+,29+,30-/m1/s1
• InChI Key： JVQOVXPSHOWVQH-ZSGULCPNSA-N
• SMILES： O=C1C[C@]2(C)[C@@H]([C@H](C)CCC(=C)C(C(=O)OC)C)CC[C@H]2C2CC[C@H]3[C@H](C)C(CC[C@]3(C)C=21)=O

Computed Properties

• Exact Mass: 468.32395988g/mol
• Monoisotopic Mass: 468.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 928
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives